dl-alpha-Tocopheryl 5-(3,4-dibromobutyl)picolinate

• CAS RN: 85446-72-6
• Molecular Formula: C39H59Br2NO3
• Molecular Weight: 749.7 g/mol
• IUPAC Name: [2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] 5-(3,4-dibromobutyl)pyridine-2-carboxylate
• InChI: InChI=1S/C39H59Br2NO3/c1-26(2)12-9-13-27(3)14-10-15-28(4)16-11-22-39(8)23-21-34-31(7)36(29(5)30(6)37(34)45-39)44-38(43)35-20-18-32(25-42-35)17-19-33(41)24-40/h18,20,25-28,33H,9-17,19,21-24H2,1-8H3
• InChI Key: YCWMFCFXBWLYPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OC(=O)C3=NC=C(C=C3)CCC(CBr)Br)C

Description

Dl-alpha-Tocopheryl 5-(3,4-dibromobutyl)picolinate is a useful research compound. Its molecular formula is C39H59Br2NO3 and its molecular weight is 749.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.42 g of 5-(3,4-dibromobutyl)picolinic acid, 2.15 g of dl-α-tocopherol and 4.0 ml of triethylamine were dissolved in 15 ml of methylene chloride, and with stirring under ice cooling, a solution of 1.0 ml of phosphorus oxychloride in 5 ml of methylene chloride was added dropwise. The reaction was performed at this temperature for 3 hours. The reaction mixture was washed with 2 N hydrochloric acid, and then with water, and dried. Then, methylene chloride was distilled off. The residue was chromatographed on a column of silica gel using benzene/ethyl acetate (4:1) as an eluent to give 3.03 g of dl-α-tocopheryl 5-(3,4-dibromobutyl)picolinate as a slightly yellow oil.